Cas no 1803731-64-7 (Ethyl 2-(2-cyanoethyl)-4-formylbenzoate)

• Product Name: Ethyl 2-(2-cyanoethyl)-4-formylbenzoate
• CAS No: 1803731-64-7
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 4958527
• Update Time: 2025-06-12

Ethyl 2-(2-cyanoethyl)-4-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-cyanoethyl)-4-formylbenzoate

• Inchi： 1S/C13H13NO3/c1-2-17-13(16)12-6-5-10(9-15)8-11(12)4-3-7-14/h5-6,8-9H,2-4H2,1H3
• InChI Key： WDDOIOVISAUSLO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(C=O)=CC=1CCC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 318
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 2-(2-cyanoethyl)-4-formylbenzoate

Ethyl 2-(2-cyanoethyl)-4-formylbenzoate (CAS No. 1803731-64-7): An Overview of a Versatile Compound in Pharmaceutical and Chemical Research

Ethyl 2-(2-cyanoethyl)-4-formylbenzoate (CAS No. 1803731-64-7) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and chemical research. This compound, characterized by its cyanoethyl and formyl functional groups, exhibits a range of properties that make it a valuable candidate for various scientific investigations.

The chemical structure of Ethyl 2-(2-cyanoethyl)-4-formylbenzoate consists of an aromatic ring with a formyl group at the para position and an ethyl ester group attached to the carboxylic acid. The presence of the cyanoethyl group adds additional complexity and reactivity to the molecule, making it an interesting subject for synthetic chemists and medicinal chemists alike.

Recent studies have highlighted the potential of Ethyl 2-(2-cyanoethyl)-4-formylbenzoate in the development of new pharmaceutical agents. One notable application is in the field of anticancer drug discovery. Researchers have found that compounds with similar structures can exhibit potent antiproliferative activity against various cancer cell lines. The formyl group, in particular, has been shown to play a crucial role in enhancing the biological activity of these molecules by facilitating interactions with specific cellular targets.

In addition to its potential in cancer therapy, Ethyl 2-(2-cyanoethyl)-4-formylbenzoate has also been explored for its use in the synthesis of more complex molecules. The versatility of this compound lies in its ability to undergo various chemical transformations, such as nucleophilic additions, condensations, and reductions. These reactions can be used to introduce new functional groups or modify existing ones, thereby expanding the range of possible applications.

The synthesis of Ethyl 2-(2-cyanoethyl)-4-formylbenzoate typically involves a multi-step process that begins with the formation of the aromatic ring and subsequent functionalization with the cyanoethyl and formyl groups. Advanced synthetic techniques, such as transition-metal catalysis and microwave-assisted synthesis, have been employed to improve the efficiency and yield of these reactions. These methods not only enhance the practicality of large-scale production but also contribute to the sustainability of chemical processes by reducing waste and energy consumption.

In terms of safety and handling, Ethyl 2-(2-cyanoethyl)-4-formylbenzoate is generally considered a stable compound under standard laboratory conditions. However, as with any chemical reagent, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following established guidelines for chemical management.

The future prospects for Ethyl 2-(2-cyanoethyl)-4-formylbenzoate are promising. Ongoing research is focused on optimizing its synthesis methods, exploring new applications, and understanding its biological mechanisms in greater detail. As more data becomes available, it is likely that this compound will continue to play a significant role in advancing our knowledge and capabilities in the fields of chemistry and pharmacology.

In conclusion, Ethyl 2-(2-cyanoethyl)-4-formylbenzoate (CAS No. 1803731-64-7) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and reactivity make it an attractive candidate for further investigation in both academic and industrial settings. As research progresses, it is anticipated that this compound will contribute significantly to the development of new therapeutic agents and synthetic methodologies.